Cas no 866136-50-7 (6-Benzoyl-2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-3(2H)-pyridazinone)

• Product Name: 6-Benzoyl-2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-3(2H)-pyridazinone
• CAS No: 866136-50-7
• MF: C₁₈H₁₂F₃N₃O₃
• MW: 375.301394462585
• MDL: MFCD04126088
• CID: 4662767
• Update Time: 2025-10-29

6-Benzoyl-2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 6-benzoyl-2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-3(2H)-pyridazinone
• 6-Benzoyl-2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-3(2H)-pyridazinone

• MDL： MFCD04126088
• Inchi： 1S/C18H12F3N3O3/c1-27-14-8-7-12(10-22-14)24-15(25)9-13(18(19,20)21)16(23-24)17(26)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： QVNAXISCGBQIHV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(OC)N=C2)N=C(C(=O)C2=CC=CC=C2)C(C(F)(F)F)=C1

Additional information on 6-Benzoyl-2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-3(2H)-pyridazinone

Compound CAS No: 866136-50-7 - 6-Benzoyl-2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-3(2H)-pyridazinone

The compound 866136-50-7, also known as 6-Benzoyl-2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-3(2H)-pyridazinone, is a highly specialized organic compound with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a benzoyl group, a methoxy-substituted pyridine ring, and a trifluoromethyl group attached to a pyridazinone core. The combination of these functional groups makes it a unique molecule with diverse chemical properties and biological activities.

Recent studies have highlighted the importance of pyridazinone derivatives in drug discovery, particularly in the development of novel therapeutic agents. The presence of the benzoyl group and the methoxy-substituted pyridine ring in this compound contributes to its ability to interact with various biological targets, such as enzymes and receptors, making it a promising candidate for pharmacological applications. Additionally, the trifluoromethyl group enhances the stability and lipophilicity of the molecule, which are critical properties for drug candidates.

The synthesis of this compound involves a series of intricate organic reactions, including coupling reactions and cyclization processes. Researchers have employed advanced techniques such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination to construct the complex architecture of this molecule. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product.

In terms of biological activity, this compound has shown remarkable potential in inhibiting key enzymes involved in various disease pathways. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in cancer progression. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has been explored, suggesting its potential role in modulating signaling pathways associated with neurodegenerative diseases.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its aromatic core and electron-withdrawing groups make it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on optimizing its electronic properties through computational modeling and experimental studies, paving the way for its integration into next-generation electronic devices.

In conclusion, the compound 866136-50-7, or 6-Benzoyl-2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-3(2H)-pyridazinone, represents a cutting-edge molecule with multifaceted applications across chemistry, biology, and materials science. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.